Cas no 154057-15-5 (Ethyl 3-amino-4-(trifluoromethyl)benzoate)

Ethyl 3-amino-4-(trifluoromethyl)benzoate structure
154057-15-5 structure
Product Name:Ethyl 3-amino-4-(trifluoromethyl)benzoate
CAS No:154057-15-5
MF:C10H10F3NO2
MW:233.187113285065
CID:2126205
Update Time:2023-08-04

Ethyl 3-amino-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-4-(trifluoromethyl)benzoate
    • YNNQZTINJDSFGJ-UHFFFAOYSA-N
    • 3-AMINO-4-(TRIFLUOROMETHYL)BENZOIC ACID ETHYL ESTER
    • 2-amino-alpha,alpha,alpha-trifluoro-p-toluic acid ethyl ester
    • Ethyl 3-amino-4-(trifluoromethyl)benzoate
    • Inchi: 1S/C10H10F3NO2/c1-2-16-9(15)6-3-4-7(8(14)5-6)10(11,12)13/h3-5H,2,14H2,1H3
    • InChI Key: YNNQZTINJDSFGJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OCC)=CC=1N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Topological Polar Surface Area: 52.3

Ethyl 3-amino-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Ethyl 3-amino-4-(trifluoromethyl)benzoate
154057-15-5 97%
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480.00 USD 2021-06-21
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Enamine
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